N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-isopropyloxalamide

• IUPAC Name: N-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-propan-2-yloxamide
• InChI: InChI=1S/C19H28FN3O4S/c1-13(2)22-19(25)18(24)21-10-9-15-6-4-5-11-23(15)28(26,27)16-7-8-17(20)14(3)12-16/h7-8,12-13,15H,4-6,9-11H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key: AEPLRFABIDLJST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC(C)C)F
• Molecular Formula: C19H28FN3O4S
• Molecular Weight: 413.5 g/mol

Description

N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-isopropyloxalamide is a useful research compound. Its molecular formula is C19H28FN3O4S and its molecular weight is 413.51. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition in Humans

• Disposition and Metabolism of SB-649868 : This study investigated the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans. The elimination of drug-related material occurred primarily via feces, with significant metabolism involving oxidation and subsequent rearrangement processes. This research highlights the complex metabolic pathways of such compounds in human subjects, which is crucial for understanding their pharmacokinetics and potential therapeutic applications (Renzulli et al., 2011).

Diagnostic and Therapeutic Applications

• Evaluation of [18F]DASA-23 for Non-Invasive Measurement of PKM2 in Glioma : The development and first evaluation of [18F]DASA-23, a novel radiopharmaceutical for measuring pyruvate kinase M2 levels by PET, demonstrates the application of complex molecules in diagnostic imaging. This study underscores the potential for using sophisticated chemical compounds in enhancing diagnostic accuracy for conditions like glioma (Patel et al., 2019).

Environmental and Health Impact Studies

• Perfluorinated Sulfonamides in Indoor and Outdoor Air : This study on perfluorinated alkyl sulfonamides (PFASs) in various environments provides insight into the occurrence, partitioning, and human exposure to fluorinated compounds. Understanding the environmental distribution and impact of such chemicals is essential for assessing potential health risks and developing safer alternatives (Shoeib et al., 2005).